Cas no 2171208-54-9 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid)
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid
- 2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid
- EN300-1473916
- 2171208-54-9
-
- Inchi: 1S/C25H28N2O5/c1-25(2,23(30)27-13-7-8-16(27)14-22(28)29)26-24(31)32-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21H,7-8,13-15H2,1-2H3,(H,26,31)(H,28,29)/t16-/m0/s1
- InChI Key: YQPFRORWKXBMSZ-INIZCTEOSA-N
- SMILES: O=C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 701
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 95.9Ų
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473916-0.05g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-0.1g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-0.25g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-0.5g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-1.0g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-2.5g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-5.0g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-10.0g |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1473916-50mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1473916-100mg |
2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoyl]pyrrolidin-2-yl]acetic acid |
2171208-54-9 | 100mg |
$930.0 | 2023-09-29 |
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid
Comprehensive Guide to 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid (CAS No. 2171208-54-9)
2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid (CAS No. 2171208-54-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in the development of novel therapeutic peptides and bioconjugates, making it a valuable tool for researchers in drug discovery and biotechnology.
The increasing demand for peptide-based drugs has driven interest in compounds like 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid. With its unique structural features, this molecule enables precise modifications in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptide therapeutics for conditions ranging from metabolic disorders to cancer immunotherapy.
One of the most significant advantages of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid is its compatibility with Fmoc chemistry, the gold standard in modern peptide synthesis. The Fmoc protecting group can be selectively removed under mild basic conditions, allowing for sequential assembly of complex peptides without affecting other sensitive functional groups. This characteristic makes it particularly valuable for creating modified peptides with enhanced stability or biological activity.
Recent advancements in peptide drug development have highlighted the importance of non-natural amino acid derivatives like 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid. These compounds allow researchers to overcome limitations of natural amino acids, such as poor metabolic stability or limited conformational flexibility. The pharmaceutical industry is particularly interested in such derivatives for developing oral peptide drugs, a major challenge in drug delivery.
The synthesis and application of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid align with current trends in personalized medicine and targeted therapies. As researchers seek more precise treatments with fewer side effects, the demand for specialized amino acid building blocks continues to grow. This compound's ability to introduce specific structural motifs makes it valuable for creating peptide mimetics that can interact with biological targets with high specificity.
Quality control is paramount when working with 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid. Reputable suppliers provide comprehensive analytical data, including HPLC purity, mass spectrometry confirmation, and chiral purity verification. These quality assurances are essential for researchers who require consistent results in their peptide synthesis projects, particularly when developing GMP-grade peptides for clinical applications.
Storage and handling of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid require attention to detail. The compound should be stored at -20°C in a dry environment to maintain stability. Proper handling procedures help preserve the integrity of the Fmoc protecting group and prevent degradation that could affect subsequent peptide coupling reactions.
The market for specialized amino acid derivatives like 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid is expected to grow significantly in coming years. This growth is driven by expanding applications in peptide therapeutics, diagnostic probes, and research reagents. As peptide-based approaches gain traction in treating chronic diseases and rare disorders, the demand for high-quality peptide synthesis building blocks will continue to rise.
Researchers working with 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid should stay informed about the latest developments in peptide synthesis methodologies. Emerging techniques such as microwave-assisted peptide synthesis and continuous flow peptide synthesis may offer new opportunities to utilize this compound more efficiently. These advancements could lead to more cost-effective production of peptide-based pharmaceuticals in the future.
In conclusion, 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid (CAS No. 2171208-54-9) represents an important tool in modern peptide chemistry and drug discovery. Its unique structural features and compatibility with standard Fmoc-based synthesis protocols make it invaluable for researchers developing next-generation therapeutic peptides and bioconjugates. As the field of peptide therapeutics continues to evolve, compounds like this will play an increasingly vital role in advancing medical science.
2171208-54-9 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoylpyrrolidin-2-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)